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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the use of sodium cacodylate
trihydrate as a buffer in sample preparation for transmission electron microscopy (TEM). This

document includes detailed protocols, quantitative data, and safety information to ensure

optimal results and safe laboratory practices.

Introduction
Sodium cacodylate is a widely used buffer in electron microscopy for the preparation of

biological samples. Its effectiveness lies in its ability to maintain a stable pH within the optimal

range for fixing tissues, typically between 5.0 and 7.4.[1][2][3] A significant advantage of using

a cacodylate buffer is that it does not react with aldehyde fixatives, unlike amine-containing

buffers such as Tris.[1][2][3] Furthermore, it is a suitable alternative to phosphate buffers, which

can sometimes lead to the precipitation of cellular components or damage to organelles like

mitochondria.[1][2][3] However, it is crucial to note that sodium cacodylate contains arsenic and

is therefore toxic and a potential carcinogen, requiring careful handling and disposal.[4][5][6]
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Primary Fixative Buffer: Sodium cacodylate is commonly used as a buffer for primary

fixatives such as glutaraldehyde and paraformaldehyde.[4][7][8]

Rinsing Buffer: It serves as an effective washing agent between fixation and post-fixation

steps to remove excess fixatives.[4][9]

Secondary Fixative Buffer: It can be used as a vehicle for secondary fixatives like osmium

tetroxide.[10][11]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the preparation and use of

sodium cacodylate buffer and associated fixative solutions in TEM sample preparation.

Table 1: Sodium Cacodylate Buffer Preparation

Parameter Value Source

Molecular Weight (Trihydrate) 214.02 g/mol [12][13]

pH Range 5.0 - 7.4 [1][2][3]

pKa 6.27 [3]

Typical Stock Concentration 0.2 M or 0.4 M [7][12]

Typical Working Concentration 0.05 M - 0.1 M [9][10]

Table 2: Example Buffer and Fixative Formulations
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Solution
Components &
Concentrations

Instructions pH

0.2 M Sodium

Cacodylate Stock

21.4 g Sodium

Cacodylate Trihydrate

in 250 mL distilled

water

Adjust pH with ~8 mL

of 1 M HCl, then bring

final volume to 500

mL.

7.4

0.1 M Sodium

Cacodylate Buffer

50 mL of 0.2 M

Sodium Cacodylate

Stock

Add 50 mL of distilled

H₂O.
7.4

Primary Fixative

(Glutaraldehyde)

2.5% (v/v)

Glutaraldehyde

Mix 50 mL of 50%

glutaraldehyde with

950 mL of 0.05 M

sodium cacodylate

buffer.

7.2-7.4

Primary Fixative (G/P

Mix)

2%

Paraformaldehyde,

2.5% Glutaraldehyde

Prepare in 0.1 M

Sodium Cacodylate

buffer.

7.4

Secondary Fixative

(Osmium Tetroxide)

0.5% Osmium

Tetroxide

Prepare in 0.05 M

sodium cacodylate

buffer.

7.2-7.4

Experimental Protocols
Protocol 1: Preparation of 0.1 M Sodium Cacodylate
Buffer (pH 7.4)
Materials:

Sodium Cacodylate Trihydrate (FW: 214.02 g/mol )

Distilled water (dH₂O)

1 M Hydrochloric Acid (HCl)
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pH meter

Graduated cylinders

Volumetric flasks

Magnetic stirrer and stir bar

Procedure:

Prepare a 0.2 M stock solution:

Dissolve 42.8 g of sodium cacodylate trihydrate in approximately 800 mL of dH₂O.

Adjust the pH to 7.4 using 1 M HCl.

Bring the final volume to 1000 mL with dH₂O.

Store the stock solution at 4°C.

Prepare the 0.1 M working buffer:

To prepare 100 mL of 0.1 M buffer, mix 50 mL of the 0.2 M stock solution with 50 mL of

dH₂O.[4]

Confirm the pH is 7.4. Store at 4°C.

Protocol 2: Standard TEM Sample Fixation
Materials:

Tissue samples (cubes < 1 mm³)

Primary Fixative: 2.5% glutaraldehyde in 0.1 M sodium cacodylate buffer (pH 7.4)

0.1 M Sodium Cacodylate Buffer (pH 7.4)

Secondary Fixative: 1% osmium tetroxide in 0.1 M sodium cacodylate buffer (pH 7.4)
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Glass vials

Rotator

Procedure:

Primary Fixation:

Immediately place the tissue blocks into the primary fixative solution.

Fix for 1-4 hours at room temperature or overnight at 4°C.[11] For some applications,

fixation for 1 hour at room temperature is a good starting point.[7]

Rinsing:

Remove the primary fixative.

Wash the tissue blocks three times with 0.1 M sodium cacodylate buffer for 10-15 minutes

each on a rotator.[4][9]

Secondary Fixation:

Remove the rinsing buffer and add the secondary fixative (1% osmium tetroxide).

Post-fix for 1-2 hours at room temperature in a fume hood.

Rinsing:

Remove the secondary fixative.

Wash the tissue blocks three times with 0.1 M sodium cacodylate buffer for 10 minutes

each.

Dehydration and Embedding:

Proceed with a graded ethanol series for dehydration, followed by infiltration with resin and

embedding according to standard protocols.
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Visualized Workflow and Pathways

Tissue Sample (<1mm³)
Primary Fixation

(e.g., 2.5% Glutaraldehyde
in 0.1M Cacodylate Buffer)

1-4h RT or O/N 4°C Rinsing
(0.1M Cacodylate Buffer)

3 x 15 min
Secondary Fixation

(1% Osmium Tetroxide
in 0.1M Cacodylate Buffer)

 Rinsing
(0.1M Cacodylate Buffer)

1-2h RT Dehydration
(Graded Ethanol Series)

3 x 10 min Resin Infiltration Embedding Ultrathin Sectioning
Staining

(e.g., Uranyl Acetate,
Lead Citrate)

TEM Imaging

Click to download full resolution via product page

Caption: A typical workflow for preparing biological samples for TEM using a sodium cacodylate

buffer system.

Safety Precautions
Sodium cacodylate is a hazardous substance and must be handled with appropriate safety

measures.

Toxicity: It is toxic if swallowed or inhaled and is a suspected carcinogen.[14][15] Acute

exposure can be fatal, with effects appearing within 30 to 60 minutes or delayed for several

hours.[16]

Handling: Always handle sodium cacodylate and its solutions in a chemical fume hood.[15]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye

protection.[14][17]

Disposal: Dispose of all waste containing sodium cacodylate according to institutional and

governmental regulations for hazardous waste. Do not pour down the drain.[6]

Spills: In case of a spill, isolate the area and clean up using a HEPA-filter vacuum, do not dry

sweep.[18]

Always consult the Safety Data Sheet (SDS) for sodium cacodylate trihydrate before use.

[14][15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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